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Compound of Interest

Compound Name: tert-Butyldichlorophosphine

Cat. No.: B1583324 Get Quote

The proper handling and disposal of tert-Butyldichlorophosphine (CAS No. 25979-07-1) are

critical for ensuring laboratory safety and environmental protection. This compound is a highly

reactive, corrosive, and flammable substance that demands strict adherence to established

safety protocols. This guide provides a comprehensive, step-by-step procedure for its safe

management and disposal, tailored for research and development professionals.

Hazard Profile and Key Properties
tert-Butyldichlorophosphine is a white to light yellow crystalline solid that is highly sensitive

to air and moisture.[1][2] It reacts violently with water, protic solvents, and moisture, potentially

liberating toxic gases.[1][3][4][5] It is classified as a substance that causes severe skin burns

and eye damage, is harmful if swallowed, and is a highly flammable liquid and vapor.[3][5][6]

Table 1: Physicochemical and Hazard Data for tert-Butyldichlorophosphine
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Property Value Citations

Molecular Formula C₄H₉Cl₂P [1][6][7]

Molecular Weight 158.99 g/mol [1][6]

Appearance
White to light yellow crystalline

mass
[1]

Melting Point 44-49 °C [1][2][8]

Boiling Point 142-150 °C [1][2][8]

Key Hazards

Reacts violently with water; Air

sensitive; Corrosive;

Flammable

[3][4][5]

Incompatible Materials
Water, protic solvents, strong

oxidizing agents
[1][3][4]

Hazardous Decomposition

Carbon oxides, oxides of

phosphorus, hydrogen chloride

gas

[3][5]

Essential Safety and Personal Protective Equipment
(PPE)
Before handling or disposing of tert-Butyldichlorophosphine, ensure all appropriate personal

protective equipment is worn. Operations should be conducted in a chemical fume hood.[1][4]

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification Citations

Hand Protection

Inspect chemical-resistant

gloves (e.g., nitrile, neoprene)

prior to use.

[3][6]

Eye/Face Protection
Chemical safety goggles and a

full-face shield.
[3][4][9]

Skin and Body
Chemical-resistant lab coat,

protective clothing.
[1][9]

Respiratory

Use only in a chemical fume

hood. For emergencies or

where assessment shows it's

necessary, use a full-face

supplied-air respirator or a full-

face particle respirator (Type

N100 US or P3 EU).

[3][4][6]

Emergency Equipment

A safety shower and eye wash

station must be readily

accessible.

[9]

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of tert-Butyldichlorophosphine is

through a licensed professional waste disposal company.[3][6] Due to its high reactivity, on-site

chemical neutralization is not recommended without specific, validated protocols and facilities.

Step 1: Preparation and Segregation
Identify Waste: Clearly identify all waste streams containing tert-Butyldichlorophosphine,

including pure compound, contaminated solutions, and grossly contaminated labware (e.g.,

pipette tips, weighing boats).

Segregate Waste: Do not mix tert-Butyldichlorophosphine waste with other waste

streams, especially aqueous or protic solvent waste.[3] Keep it in its original container if

possible.[3]
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Inert Atmosphere: If handling the material outside of its original container, do so under an

inert atmosphere (e.g., nitrogen or argon) to prevent reaction with air and moisture.[1][3]

Step 2: Packaging and Labeling
Container Selection: Use a suitable, tightly closed container for disposal.[3][6] Ensure the

container is dry and compatible with the chemical. The original container is often the best

choice.[3]

Secure Closure: Tightly seal the container to prevent any contact with moisture or air.[4]

Labeling: Clearly label the container as "Hazardous Waste." The label must include:

The full chemical name: "tert-Butyldichlorophosphine"

CAS Number: "25979-07-1"

Associated Hazards: "Corrosive, Flammable, Water-Reactive"

Date of accumulation.

Step 3: Storage Prior to Disposal
Designated Area: Store the sealed and labeled waste container in a designated, secure

hazardous waste accumulation area.

Storage Conditions: The storage area must be cool, dry, and well-ventilated.[1][3] Store away

from incompatible materials, particularly water and oxidizing agents.[4]

Step 4: Professional Disposal
Engage a Licensed Service: Contact your institution's Environmental Health & Safety (EHS)

office to arrange for pickup by a licensed hazardous waste disposal company.[3][6]

Provide Information: Inform the disposal company of the chemical's identity and hazards to

ensure they can handle it safely. Provide them with the Safety Data Sheet (SDS).[3]

Incineration: The standard disposal method for this compound involves dissolution in a

combustible solvent followed by incineration in a specialized chemical incinerator equipped
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with an afterburner and scrubber to neutralize hazardous combustion products.[3]

Emergency Protocol: Spill Management
In the event of a spill, immediate and correct action is crucial.

Evacuate: Evacuate all non-essential personnel from the immediate area.[3]

Ventilate: Ensure the area is well-ventilated, using the chemical fume hood if the spill is

contained within it.

Wear Full PPE: Don the appropriate PPE as outlined in Table 2 before re-entering the area.

[3][9]

Containment: Prevent the spill from spreading and ensure it does not enter drains.[3][9]

Cleanup:

DO NOT USE WATER.[3]

Cover the spill with a dry, inert, non-flammable absorbent material (e.g., sand, vermiculite).

Carefully sweep or shovel the absorbed material into a suitable, dry, and sealable

container for disposal.[3][6] Avoid creating dust.[3][6]

Decontamination: Wash the spill site thoroughly only after the material has been completely

removed and collected for disposal.

Disposal: Label the container with the spill cleanup debris as hazardous waste and manage

it according to the disposal protocol above.

Disposal Workflow
The following diagram illustrates the logical steps for the proper management and disposal of

tert-Butyldichlorophosphine waste.
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tert-Butyldichlorophosphine Disposal Workflow

Waste Identified:
tert-Butyldichlorophosphine

Step 1: Preparation
- Work in fume hood

- Wear full PPE
- Segregate from other waste

Critical: Keep away from
water and moisture at all times

Step 2: Packaging
- Use original or approved, dry container
- Seal tightly under inert gas if possible

Step 3: Labeling
- 'Hazardous Waste'

- Chemical Name & CAS
- Hazard Pictograms

Step 4: Interim Storage
- Designated cool, dry, ventilated area

- Away from incompatibles

Step 5: Arrange Disposal
- Contact institution's EHS office

- Engage licensed disposal contractor

Disposal Complete via
Licensed Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of tert-Butyldichlorophosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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